Cas no 55066-56-3 (Butanoic acid,3-methyl-, 4-methylphenyl ester)

• Product Name: Butanoic acid,3-methyl-, 4-methylphenyl ester
• CAS No: 55066-56-3
• Molecular Formula: C₁₂H₁₆O₂
• Molecular Weight: 192.25424
• CID: 368236
• PubChem ID: 87571750

Butanoic acid,3-methyl-, 4-methylphenyl ester Properties

Names and Identifiers

• Butanoic acid,3-methyl-, 4-methylphenyl ester
• p-Tolyl Isovalerate
• (4-methylphenyl) 3-methylbutanoate
• 3-Methyl-buttersaeure-p-kresylester
• 4-Methylphenyl 3-methylbutanoate
• Cresyl 3-methylbutanoate,p
• Cresyl isovalerate,p
• Isovaleriansaeure-p-tolylester
• Isovaleric acid p-tolyl ester
• p-Cresol Isovalerate
• p-Cresyl isovalerate
• Tolyl 3-methylbutyrate,p
• Tolyl isovalerate,P
• 3-methyl-butanoic acid 4-methylphenyl ester
• 3-methylbutanoic acid 4-methylphenyl ester

• MDL： MFCD00036648
• InChIKey： MVDPTWHTUYDLTL-UHFFFAOYSA-N
• Inchi： 1S/C12H16O2/c1-9(2)8-12(13)14-11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3
• SMILES： CC(C)CC(=O)OC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 192.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Heavy Atom Count: 14
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.94650
• PSA: 26.30000
• Refractive Index: 1.4840 to 1.4870
• Boiling Point: 125°C/10mmHg(lit.)
• Flash Point: 99 ºC
• FEMA: 3387 | P-TOLYL 3-METHYLBUTYRATE
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.994

Butanoic acid,3-methyl-, 4-methylphenyl ester Security Information

• WGK Germany：3
• Safety Instruction： 36/37
• Dangerous goods sign：
• Risk Phrases： 43

Butanoic acid,3-methyl-, 4-methylphenyl ester Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters